Cas no 398-63-0 (6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one)

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one structure
398-63-0 structure
Product Name:6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one
CAS No:398-63-0
MF:C8H6FNO2
MW:167.137145519257
MDL:MFCD03424565
CID:310002
PubChem ID:302897
Update Time:2025-04-19

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3(4H)-one,6-fluoro-
    • 6-FLUORO-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • 6-fluoro-4H-1,4-benzoxazin-3-one
    • 6-fluoro-2,4-dihydro-1,4-benzoxazin-3-one
    • 398-63-0
    • 2H-1,4-Benzoxazin-3(4H)-one, 6-fluoro-
    • DTXSID40192872
    • SCHEMBL707058
    • 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one, 97%
    • NSC 190642
    • NSC-190642
    • EN300-104465
    • FS-1307
    • 6-fluoro-(2h)-1,4-benzoxazin-3(4h)-one
    • 6-fluoro-4h-benz[1,4]oxazin-3-one
    • Z1255450712
    • FT-0728410
    • ARL288XM2P
    • ZKNRUFWEZPGGQP-UHFFFAOYSA-N
    • 6-FLUORO-4H-BENZO(1,4)OXAZIN-3-ONE
    • AKOS005455821
    • 6-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
    • NSC190642
    • MFCD03424565
    • AB14546
    • UNII-ARL288XM2P
    • CS-0088120
    • A824768
    • 6-Fluoro-2H-benzo[b][1,4]oxazin-3[4H]-one
    • 6-FLUORO-4H-BENZO[1,4]OXAZIN-3-ONE
    • DTXCID80115363
    • STK522490
    • DB-050737
    • 6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one
    • MDL: MFCD03424565
    • Inchi: 1S/C8H6FNO2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11)
    • InChI Key: ZKNRUFWEZPGGQP-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(CO2)=O

Computed Properties

  • Exact Mass: 167.03800
  • Monoisotopic Mass: 167.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.347
  • Melting Point: 207-211 °C (lit.)
  • Boiling Point: 322.9 ℃ at 760 mmHg
  • Flash Point: 149.1 °C
  • Refractive Index: 1.539
  • PSA: 38.33000
  • LogP: 1.29460
  • Solubility: Not determined

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Pricemore >>

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6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Production Method

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